Cas no 125103-42-6 (1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
• CAS No: 125103-42-6
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 192115
• PubChem ID: 2053691
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-(2-hydroxyethyl)-5-methyl-1,3-diphenyl-
• N-(2-hydroxyethyl)-5-methyl-1,3-diphenylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-N-(2-hydroxyethyl)-5-methyl-
• BIM-0004894.P001
• 125103-42-6
• SMSF0003354
• CB06988
• AB00073907-01
• SR-01000195653-1
• Cambridge id 5110077
• SCHEMBL14132499
• CBMicro_004968
• DTXSID70154640
• SR-01000195653
• BRN 4201972
• 1,3-Diphenyl-N-(2-hydroxyethyl)-5-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C19H19N3O2/c1-14-17(19(24)20-12-13-23)18(15-8-4-2-5-9-15)21-22(14)16-10-6-3-7-11-16/h2-11,23H,12-13H2,1H3,(H,20,24)
• InChI Key： BAOJPVZUZKJNCI-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NCCO

Computed Properties

• Exact Mass: 321.14787
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 530.9°C at 760 mmHg
• Flash Point: 274.9°C
• Refractive Index: 1.622
• PSA: 67.15